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Compound of Interest

Compound Name: 3-Chloroisocoumarin

CAS No.: 51050-54-5

Cat. No.: B3053114

Get Quote

Executive Summary: Immediate Action Required
3-Chloroisocoumarin (3-CI) and its common analog 3,4-Dichloroisocoumarin (3,4-DCI) are

potent, irreversible serine protease inhibitors. Unlike standard organic reagents, these

compounds are designed to form covalent bonds with active site residues (acylation), making

them biologically reactive and potentially toxic.

Critical Disposal Rule: Do NOT dispose of 3-Chloroisocoumarin down the drain or in general

trash. Due to the presence of the chlorine atom and its biological activity, it must be segregated

into the Halogenated Organic Waste stream to ensure proper high-temperature incineration

with acid gas scrubbing.

Technical Hazard Assessment
To handle this compound safely, one must understand its mechanism of action. 3-CI acts as a

"suicide inhibitor," creating a stable acyl-enzyme complex.
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Feature Technical Specification
Implication for
Safety/Disposal

Chemical Class Halogenated Isocoumarin

Must be incinerated at

>1100°C to prevent formation

of toxic byproducts (e.g.,

dioxins) and to scrub HCl

emissions.

Mechanism Active Site Acylation

Highly reactive toward

nucleophiles (proteins). Avoid

skin contact; it will irreversibly

modify tissue proteins.

Toxicity Acute Tox. 3 (Oral)

H301: Toxic if swallowed. High

risk during

weighing/solubilization.

Stability Hydrolytically Unstable

Degrades in basic solutions

(pH > 9) or upon prolonged

exposure to water.

Handling & Personal Protective Equipment (PPE)
Before initiating disposal, ensure the following barrier protections are in place.

Respiratory: N95 or P100 particulate respirator if handling the pure powder outside a fume

hood.

Dermal: Double nitrile gloves (0.11 mm minimum thickness). 3-CI can penetrate standard

latex.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Engineering Control: All weighing and solubilization must occur inside a certified chemical

fume hood.

Disposal Workflow
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The following protocol ensures compliance with RCRA (Resource Conservation and Recovery

Act) standards and minimizes environmental impact.

Scenario A: Pure Solid Waste (Expired/Unused Powder)
Do not solubilize unnecessarily. Keep the solid in its original container if possible.

Label the container clearly: "Hazardous Waste - 3-Chloroisocoumarin - Toxic -

Halogenated."

Place the primary container inside a clear, sealable secondary bag (Zip-lock style).

Deposit into the Solid Hazardous Waste drum.

Scenario B: Liquid Waste (Stock Solutions in
DMSO/Ethanol)

Segregation: Do not mix with non-halogenated solvents (e.g., pure Acetone/Methanol waste)

unless your facility permits "commingled" waste. Halogenated waste is significantly more

expensive to process.

Compatibility Check: Ensure the waste container is compatible with the solvent (usually

HDPE or Glass).

Pouring: Transfer the solution into the Halogenated Organic Waste carboy.

Rinsing: Triple rinse the empty stock vial with a small volume of ethanol; add rinsate to the

halogenated waste carboy.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Tips)

Collect all solid debris in a dedicated "Chemically Contaminated Sharps/Debris" container.

Do not place in regular trash or biohazard bags (unless the biohazard waste is also slated for

chemical incineration).
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Decision Matrix: Disposal Logic
The following diagram illustrates the decision process for disposing of 3-Chloroisocoumarin in

various states.

Waste Generation:
3-Chloroisocoumarin

Physical State?

Pure Solid/Powder Solution (DMSO/EtOh) Contaminated Debris
(Gloves, Tips)

Primary Container
(Sealable Bag/Vial)

Halogenated Solvent
Carboy (Red Tag) Haz-Waste Solid Bin

Segregate as
HALOGENATED Waste

Final Fate:
High-Temp Incineration

(w/ HCl Scrubbing)

RCRA Compliance
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Chloroisocoumarin waste streams based on

physical state.

Spill Management & Decontamination
Because 3-CI is an acylating agent, simple water rinsing is insufficient for decontamination. You

must chemically deactivate the residue.

The Hydrolysis Principle: Isocoumarins are unstable in basic conditions.

Isolate: Cordon off the area.

Solid Spill: Cover powder with a damp paper towel (to prevent dust aerosolization) then

scoop into a waste bag.

Decontamination Solution: Prepare a solution of 0.1N NaOH or a mild detergent with pH > 9.

Deactivate: Wipe the surface with the basic solution. Allow a contact time of 10–15 minutes.

This hydrolyzes the lactone ring, destroying the inhibitor's ability to bind proteins.

Final Clean: Rinse with water and ethanol. Dispose of all cleanup materials as Halogenated

Solid Waste.

Regulatory Compliance (US/EU Context)
RCRA (USA): 3-Chloroisocoumarin is not typically listed as a P- or U-listed waste

specifically. However, it must be characterized by the generator. Due to toxicity and halogen

content, it defaults to a hazardous waste stream requiring thermal destruction.

Waste Code: If not specified by your local EHS, treat as D001 (if in flammable solvent) or

general Toxic/Irritant waste.

Incineration Requirement: Halogenated organics require incineration at temperatures

>1100°C to ensure the destruction of the carbon-chlorine bond and to capture the resulting

hydrochloric acid (HCl) via wet scrubbers [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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